Cas no 301653-18-9 (Acetic acid 2-chloro-4-fluorophenyl ester)

• Product Name: Acetic acid 2-chloro-4-fluorophenyl ester
• CAS No: 301653-18-9
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 1082946
• PubChem ID: 2779534
• Update Time: 2025-04-20

Acetic acid 2-chloro-4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid 2-chloro-4-fluorophenyl ester
• 2-Chloro-4-fluorophenyl acetate
• CTWQBKXPINCJIX-UHFFFAOYSA-N
• SCHEMBL3728350
• (2-chloro-4-fluorophenyl) acetate
• DB-360122
• 301653-18-9

• Inchi： 1S/C8H6ClFO2/c1-5(11)12-8-3-2-6(10)4-7(8)9/h2-4H,1H3
• InChI Key： CTWQBKXPINCJIX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)=O)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters